Cas no 941933-07-9 (N-cyclopropyl-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide)

• Product Name: N-cyclopropyl-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide
• CAS No: 941933-07-9
• MF: C₁₇H₂₆N₄O₂
• MW: 318.413943767548
• CID: 5501156
• PubChem ID: 18583531
• Update Time: 2025-07-09

N-cyclopropyl-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-N'-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]ethanediamide
• N'-cyclopropyl-N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]oxamide
• 941933-07-9
• N1-cyclopropyl-N2-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)oxalamide
• AKOS024678213
• F2762-0042
• N-cyclopropyl-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide

• Inchi： 1S/C17H26N4O2/c1-20(2)14-9-5-12(6-10-14)15(21(3)4)11-18-16(22)17(23)19-13-7-8-13/h5-6,9-10,13,15H,7-8,11H2,1-4H3,(H,18,22)(H,19,23)
• InChI Key： NCNHQHHUSDWPOZ-UHFFFAOYSA-N
• SMILES： O=C(C(NCC(C1C=CC(=CC=1)N(C)C)N(C)C)=O)NC1CC1

Computed Properties

• Exact Mass: 318.20557608g/mol
• Monoisotopic Mass: 318.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.7Ų

Additional information on N-cyclopropyl-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide

Professional Introduction to Compound with CAS No. 941933-07-9 and Product Name: N-cyclopropyl-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide

The compound with the CAS number 941933-07-9 and the product name N-cyclopropyl-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including cyclopropyl, dimethylamino, and phenylethylethanediamide, suggests a high degree of structural complexity that may contribute to unique pharmacological properties.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can interact with multiple biological targets. The structural features of N-cyclopropyl-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide make it a promising candidate for further investigation. Specifically, the cyclopropyl group is known to enhance metabolic stability, while the dimethylamino groups contribute to basicity and potential interactions with acidic biological targets. The phenylethylethanediamide moiety adds another layer of complexity, potentially influencing solubility and bioavailability.

In the context of drug discovery, compounds with such intricate structures are often explored for their ability to modulate biological pathways in novel ways. The dual presence of dimethylamino groups in different positions within the molecule suggests potential for selective binding to specific enzymes or receptors. This selectivity is crucial for minimizing side effects and maximizing therapeutic efficacy. Current research trends indicate that such multifunctional compounds are increasingly being investigated for their potential in treating a variety of diseases, including those associated with inflammation, cancer, and neurological disorders.

One of the most exciting aspects of this compound is its potential as a lead molecule for further derivatization. By modifying specific functional groups, researchers can fine-tune its pharmacological properties to achieve desired outcomes. For instance, altering the cyclopropyl group might enhance its binding affinity to a particular target, while changes to the dimethylamino groups could improve its metabolic profile. Such modifications are essential steps in the drug development process, where initial hits are optimized into viable candidates for clinical trials.

The synthesis of N-cyclopropyl-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. Advanced synthetic techniques, such as multi-step organic synthesis and purification methods like column chromatography, are likely employed to achieve the desired product. The successful synthesis not only demonstrates the capabilities of modern chemical methodologies but also opens up avenues for exploring related compounds.

From a pharmacological perspective, the compound’s potential is further enhanced by its solubility characteristics. The presence of polar functional groups like amides and amines contributes to good water solubility, which is critical for oral bioavailability and formulation development. Additionally, the compound’s stability under various conditions is an important factor that needs to be evaluated during preclinical studies. Stability tests under different pH levels, temperatures, and storage conditions provide valuable insights into its shelf life and potential degradation pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies using software like AutoDock or Schrödinger can simulate interactions between N-cyclopropyl-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide and biological targets such as enzymes or receptors. These simulations help identify key binding pockets and optimize lead structures for better efficacy.

The compound’s potential applications extend beyond traditional pharmaceuticals. Its unique structure makes it an attractive candidate for research in materials science and nanotechnology, where such molecules can be used as building blocks for designing novel materials with specific properties. For instance, self-assembling systems based on amphiphilic molecules like this one could lead to innovative drug delivery systems or smart materials capable of responding to environmental stimuli.

In conclusion, the compound with CAS number 941933-07-9 and product name N-cyclopropyl-N'-2-(dimethylamino)-2-4-(dimethylamino)phenylethylethanediamide represents a significant advancement in pharmaceutical chemistry. Its complex structure, characterized by multiple functional groups including cyclopropyl, dimethylamino, and phenylethylethanediamide, positions it as a promising lead molecule for further investigation. Ongoing research in medicinal chemistry and computational biology continues to uncover new possibilities for this compound, making it a subject of great interest among scientists worldwide.